3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C27H24N2O2S2
• Molecular Weight: 472.6 g/mol
• IUPAC Name: 3-(4-ethoxyphenyl)-5,6-dimethyl-2-(naphthalen-2-ylmethylsulfanyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C27H24N2O2S2/c1-4-31-23-13-11-22(12-14-23)29-26(30)24-17(2)18(3)33-25(24)28-27(29)32-16-19-9-10-20-7-5-6-8-21(20)15-19/h5-15H,4,16H2,1-3H3
• InChI Key: NINSBMQTRRVQDX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC5=CC=CC=C5C=C4)SC(=C3C)C

Description

3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that belongs to the thienopyrimidine class of compounds. This compound has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Mechanism of Action

The mechanism of action of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed that the compound exerts its pharmacological activity by inhibiting specific enzymes or receptors that are involved in the disease pathogenesis. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has shown significant biochemical and physiological effects in preclinical studies. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. It has also shown good pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is its potential as a lead compound for drug discovery and development. It has shown promising results in preclinical studies and has demonstrated good pharmacological activity. However, one of the limitations of this compound is its limited availability and high cost, which may hinder its widespread use in research.

Future Directions

There are several future directions for the research and development of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one. One of the future directions is to conduct further studies to elucidate the exact mechanism of action of this compound. Another direction is to optimize the synthesis method to improve the yield and reduce the cost of the compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials. Finally, there is a need to explore the potential of this compound as a lead compound for the development of new drugs that can target various diseases.
In conclusion, 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has shown significant potential in the field of drug discovery and development. It has demonstrated good pharmacological activity in preclinical studies and has identified as a potential lead compound for the development of new drugs. Further studies are needed to elucidate the exact mechanism of action of this compound and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-[(2-naphthylmethyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one with 4-ethoxybenzaldehyde in the presence of a suitable base. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is obtained in good yield and high purity after purification by column chromatography.

Scientific Research Applications

3-(4-ethoxyphenyl)-5,6-dimethyl-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has shown potential applications in the field of drug discovery and development. It has been identified as a potential lead compound for the development of new drugs that can target various diseases such as cancer, inflammation, and infectious diseases. The compound has shown promising results in preclinical studies and has demonstrated good pharmacological activity.